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Compound of Interest

Compound Name: m-PEG17-NHS ester

Cat. No.: B8106489 Get Quote

Essential Safety and Handling Guide for m-
PEG17-NHS Ester
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical reagents is paramount. This guide provides immediate safety, operational,

and disposal protocols for m-PEG17-NHS ester, a PEG-based PROTAC linker. Adherence to

these procedures is critical for laboratory safety and experimental success.

Chemical and Physical Properties

A summary of the key properties of m-PEG17-NHS ester is provided in the table below.
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Property Value Source

Chemical Formula C40H75NO21 [1]

Molecular Weight ~906.03 g/mol [1][2]

Appearance White to off-white solid [1]

Purity Typically ≥95% - 98% [2][3]

Solubility Soluble in DMSO and DMF [4]

Storage Conditions

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Store in a dry,

dark place.

[1][2]

Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for m-PEG17-NHS ester is not readily available, an

SDS for a similar compound, m-PEG-NHS ester (MW 2000), indicates the following hazards:

Harmful if swallowed, causes skin irritation, and causes serious eye irritation.[5] Therefore,

appropriate personal protective equipment must be worn at all times when handling this

compound.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye Protection Safety glasses or goggles

Chemical splash goggles that

meet ANSI Z.87.1 1989

standard. A face shield is

required if there is a risk of

splashing.[6]

Hand Protection Chemical-resistant gloves

Nitrile or other chemically

resistant gloves. Inspect

before each use and change

immediately upon contact with

the chemical.[6][7]

Body Protection Laboratory coat

A standard lab coat should be

worn and buttoned to cover as

much skin as possible.[6]

Respiratory Protection Dust mask

Recommended when handling

the solid powder to avoid

inhalation.[7]

Operational Handling Procedures

The N-hydroxysuccinimide (NHS) ester moiety is moisture-sensitive and can readily hydrolyze,

rendering the compound inactive.[4][8] To ensure the integrity of the reagent and the success of

your experiment, follow these handling procedures:

Acclimatization: Before opening, allow the vial of m-PEG17-NHS ester to equilibrate to room

temperature to prevent moisture condensation.[4]

Reagent Preparation:

Dissolve the required amount of m-PEG17-NHS ester in an appropriate anhydrous

organic solvent such as DMSO or DMF immediately before use.[4]

Do not prepare stock solutions for long-term storage as the NHS ester will hydrolyze.[4]
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Avoid using buffers that contain primary amines (e.g., Tris or glycine) as they will react

with the NHS ester. Use an amine-free buffer like phosphate-buffered saline (PBS) at a pH

of 7.2-8.0.[4]

Reaction Quenching: After the reaction is complete, any unreacted NHS ester can be

quenched by adding an amine-containing buffer such as Tris-buffered saline (TBS) or a

solution of glycine or ethanolamine.[9]

Disposal Plan

All waste generated from the use of m-PEG17-NHS ester should be considered chemical

waste and must be segregated from regular trash.[7]

Waste Stream Management

Waste Type Disposal Procedure

Unused or Expired Solid

Collect the original vial in a designated, clearly

labeled hazardous waste container. Do not

dispose of in regular trash.[7]

Concentrated Solutions (in DMSO/DMF)

Collect in a designated, sealed, and clearly

labeled hazardous waste container made of a

material compatible with the solvent (e.g., high-

density polyethylene).[7]

Dilute Aqueous Solutions

Ensure the reactive NHS ester is quenched by

adjusting the pH to between 7 and 8.5 and

allowing it to stand for several hours to

hydrolyze. Collect the quenched solution in a

designated aqueous hazardous waste container.

Do not dispose of down the drain without

permission from your institution's Environmental

Health and Safety (EHS) department.[7]

Contaminated Labware (pipette tips, gloves,

etc.)

Collect all solid materials that have come into

contact with the compound in a designated solid

hazardous waste container.[7]
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Workflow for Handling and Disposal of m-PEG17-NHS Ester

Preparation

Reaction

Disposal

Equilibrate vial to room temperature

Wear appropriate PPE

Dissolve in anhydrous solvent (DMSO/DMF)

Add to amine-containing substrate in amine-free buffer (pH 7.2-8.0)

Immediate Use

Incubate for specified time

Quench reaction with amine-containing buffer (e.g., Tris)

Segregate waste

Post-Reaction

Solid Waste (unused reagent, contaminated labware)
 in labeled container

Liquid Waste (quenched reaction mix, solvent)
 in labeled container

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of m-PEG17-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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